Cas no 61923-30-6 (Benzothiazolium, 3-ethyl-6-methyl-2-[2-(phenylamino)ethenyl]-, iodide)

• Product Name: Benzothiazolium, 3-ethyl-6-methyl-2-[2-(phenylamino)ethenyl]-, iodide
• CAS No: 61923-30-6
• MF: C₁₈H₁₉IN₂S
• MW: 422.326335191727
• CID: 463015
• PubChem ID: 71391147
• Update Time: 2025-04-19

Benzothiazolium, 3-ethyl-6-methyl-2-[2-(phenylamino)ethenyl]-, iodide Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium, 3-ethyl-6-methyl-2-[2-(phenylamino)ethenyl]-, iodide
• N-[2-(3-ethyl-6-methyl-1,3-benzothiazol-3-ium-2-yl)ethenyl]aniline,iodide
• 61923-30-6
• 2-(2-Anilinoethenyl)-3-ethyl-6-methyl-1,3-benzothiazol-3-ium iodide
• DTXSID30813029

• Inchi： 1S/C18H18N2S.HI/c1-3-20-16-10-9-14(2)13-17(16)21-18(20)11-12-19-15-7-5-4-6-8-15;/h4-13H,3H2,1-2H3;1H
• InChI Key： LSHLDKNBGKUWOY-UHFFFAOYSA-N
• SMILES： [I-].S1C(C=CNC2C=CC=CC=2)=[N+](CC)C2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 402.8823
• Monoisotopic Mass: 422.03137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 44.2Ų

Experimental Properties

• PSA: 17.98